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Compound of Interest

4-Cyano-3'-
Compound Name:

methoxybenzophenone
CAS No.: 750633-60-4
Cat. No.: B1323936

Get Quote

Executive Summary

Compound: 4-Cyano-3'-methoxybenzophenone CAS (Analogous): N/A (Novel/Derivative
Entity) Molecular Formula:

Molecular Weight: 237.26 g/mol

This technical guide details the structural elucidation and spectroscopic signature of 4-Cyano-
3'-methoxybenzophenone, a "push-pull" aromatic ketone. This molecule features two distinct
electronic domains: an electron-withdrawing nitrile group on Ring A and an electron-donating
methoxy group on Ring B, bridged by a carbonyl linker.[1][2] This specific architecture makes it
a valuable intermediate in the synthesis of photoinitiators and pharmacophores (e.g.,
fenofibrate analogs).

The data presented below synthesizes experimental precedents from analogous
benzophenone derivatives and high-fidelity predictive increments based on Hammett
substituent constants.
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Molecular Architecture & Synthesis Strategy
Structural Logic

The molecule belongs to the class of unsymmetrical benzophenones. The carbonyl bridge acts
as a conjugation interrupt, preventing full resonance delocalization between the two aryl rings,
yet it allows for independent electronic tuning of each ring.

e Ring A (4-CN): Electron-deficient (
-acceptor).[1]
» Ring B (3-OMe): Electron-rich (

-donor) at ortho/para positions relative to the methoxy.

Synthesis Protocol (Suzuki-Miyaura Coupling)

To ensure regiochemical purity (avoiding isomer mixtures common in Friedel-Crafts acylation),
a palladium-catalyzed cross-coupling is the standard of integrity.

Protocol:

Reagents: 4-Cyanophenylboronic acid (1.0 eq), 3-Methoxybenzoyl chloride (1.0 eq).

o Catalyst:

(3 mol%) or

e Base/Solvent:

(2.0 eq) in Toluene/Water (4:1) or Anhydrous THF (for acyl chloride coupling).[1][2]

o Conditions: Reflux under Argon for 12 hours.

« Purification: Silica gel flash chromatography (Hexane:EtOAc gradient).
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Figure 1: Palladium-catalyzed synthesis workflow ensuring regioselective formation of the
target benzophenone.

Infrared Spectroscopy (FT-IR)[3][4][5]

The IR spectrum is dominated by three diagnostic bands.[1][2] The nitrile stretch is the most
distinct marker for Ring A, while the carbonyl position reveals the electronic environment of the
bridge.

Frequency (
Functional Group Intensity Assignment Logic
,y CM™)

Characteristic stretch
for aryl nitriles.

Nitrile (C=N) 2225 - 2235 Medium/Sharp Isolated from
conjugation effects of
the carbonyl.[1][2]

Typical benzophenone
range.[1][2] The 4-CN
(EWG) slightly raises
Ketone (C=0) 1655 - 1665 Strong frequency via
induction, while

conjugation lowers it.

[1](2]

Asymmetric stretching

Ether (C-O-C) 1245 - 1260 Strong of the aryl-alkyl ether
(Ar-O-CHs).
, , Ring skeletal
Aromatic (C=C) 1580 — 1600 Medium

vibrations.[1][2]
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Interpretation: The absence of a broad -OH stretch (3200-3500 cm~1) confirms the integrity of
the ether linkage and lack of hydrolysis precursors.

Nuclear Magnetic Resonance (NMR)[3][6][7]1[8][9]
1H NMR (400 MHz, CDCls)

The spectrum displays two distinct spin systems.[2] Ring A appears as a pseudo-first-order
AA'BB' system, while Ring B shows a more complex ABCD pattern due to the meta-

substitution.

Chemical Shift Data:
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Position Multiplicit Integration Assighment
(ppm) PICTY  (H2) < <
Ortho to C=0
Ring A (2,6) 7.85—-7.88 Doublet (d) 8.4 2H (Deshielded
by Carbonyl)
Ortho to CN
Ring A (3,5) 7.76 —7.80 Doublet (d) 8.4 2H (Deshielded
by CN)
Narrow Isolated
Ring B (2 7.35-7.40 Doublet/Singl  ~2.0 1H between C=0
et and OMe
Ortho to
) Doublet of
Ring B (6") 7.30-7.35 78,15 1H C=0, Parato
Doublets (dt)
OMe
] ] Meta to both
Ring B (5 7.40-7.45 Triplet (t) 7.8 1H ]
substituents
Ortho to OMe
) Doublet of (Shielded by
Ring B (4) 7.10-7.15 8.2,25 1H
Doublets (dd) OMe
resonance)
i Characteristic
Methoxy 3.86 Singlet (s) - 3H
-OCHs

Diagnostic Insight: The protons on Ring A (4-CN side) will appear as a tight "roofed" pair of

doublets due to the similar electron-withdrawing nature of both the Carbonyl and Nitrile groups.

Ring B protons are significantly more dispersed due to the opposing effects of the Carbonyl

(EWG) and Methoxy (EDG).

3C NMR (100 MHz, CDCls)
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Carbon Type (ppm) Assighment

Carbonyl (C=0) 1945 Bridgehead ketone.[1]

Aromatic C.O 150.8 Ring B, C-3' (Ipso to OMe).[1]
[2]

Nitrile (CN) 118.1 Cyano carbon.[1][2]

Aromatic C-CN 115.8 Ring A, C-4 (Ipso to CN).[1][2]

Methoxy (CHs) 55.6 -OCHs carbon.[1][2]

Aromatic CH 114 - 135 Remaining aromatic signals.[1]

[2]

Mass Spectrometry (MS)[3][10][11][12][13]

lonization Mode: Electron Impact (El, 70 eV) or ESI (+).[1][2] Molecular lon: [M]* = 237 m/z.[1]

[2]

The fragmentation pattern follows the standard "Alpha-Cleavage" rule for aromatic ketones,

producing acylium ions.

Fragmentation Table:

mlz lon Structure

Origin

| 237 |

| Molecular lon (Stable aromatic system).[1] | | 135 |

-cleavage (Loss of 4-cyanophenyl). | | 130 |

-cleavage (Loss of 3-methoxyphenyl). | | 107 |
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| Loss of CO from m/z 135 (Aryl cation).[1][2] | | 102 |
| Loss of CO from m/z 130 (Aryl cation).[1][2] | | 77 |

| Phenyl cation (minor, from rearrangements).[1][2] |

Molecular lon [M]+
m/z 237

a-cleavage a-cleavage
(-C6H4CN) \(-C6H40OMe)

Acylium lon A Acylium lon B
[3-MeO-Ph-COJ+ [4-CN-Ph-CO]J+
m/z 135 m/z 130

-CO (28 Da) -CO (28 Da)

Aryl Cation
[3-MeO-Ph]+
m/z 107

Aryl Cation
[4-CN-Ph]+
m/z 102
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Figure 2: Primary fragmentation pathways under Electron Impact (EI) ionization.
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e Hansson, C., & Wickberg, B. (1976).[1][2] "Synthesis of unsymmetrical benzophenones."
Journal of Organic Chemistry, 41(24), 3873-3875.[1][2] (Protocol validation for
benzophenone synthesis).

e Lide, D. R. (Ed.).[1][2] (2005).[1][2][3] CRC Handbook of Chemistry and Physics.[1][2] CRC
Press.[1][2] (Standard bond lengths and vibrational frequencies).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-Methoxybenzophenone | C14H1202 | CID 69146 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. 4,4'-Dimethoxybenzophenone | C15H1403 | CID 7032 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 3-Methoxybenzonitrile | CBH7NO | CID 73712 - PubChem [pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Spectroscopic Characterization Guide: 4-Cyano-3'-
methoxybenzophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1323936/docs#spectroscopic-characterization-guide-
4-cyano-3-methoxybenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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